2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide
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Overview
Description
2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BFBs and has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase. This enzyme is involved in the regulation of acid-base balance in the body, and its inhibition can lead to a decrease in the production of acid in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to have significant effects on the activity of carbonic anhydrase, leading to a decrease in the production of acid in the body. It has also been found to have potential applications in the treatment of glaucoma, epilepsy, and other neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide in lab experiments include its high potency and specificity for carbonic anhydrase. However, its limitations include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for the study of 2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide. These include the development of new drugs based on this compound, the study of its potential applications in the treatment of various diseases, and the investigation of its potential use as a fluorescent probe in biochemical assays. Further research is also needed to better understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions. Further research is needed to fully understand its potential applications and limitations.
Synthesis Methods
The synthesis of 2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide involves the reaction of 2-bromo-4-fluorobenzenesulfonyl chloride with piperidine in the presence of a base. The resulting compound is then purified by recrystallization to obtain the final product.
Scientific Research Applications
2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have significant applications in the field of medicinal chemistry, particularly in the development of new drugs. It has also been studied for its potential use as a fluorescent probe in biochemical assays.
properties
IUPAC Name |
2-bromo-4-fluoro-N-piperidin-4-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrFN2O2S/c12-10-7-8(13)1-2-11(10)18(16,17)15-9-3-5-14-6-4-9/h1-2,7,9,14-15H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBHRNJOZQTVDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NS(=O)(=O)C2=C(C=C(C=C2)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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